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molecular formula C11H15NO B8579775 1-Pyridin-3-yl-hexan-2-one

1-Pyridin-3-yl-hexan-2-one

Cat. No. B8579775
M. Wt: 177.24 g/mol
InChI Key: CQZZCIXQWUSUPW-UHFFFAOYSA-N
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Patent
US08084473B2

Procedure details

In another example of the general procedure (scheme 2), readily available pyridin-3-yl-acetic acid (10) is converted to the N-methyl-N-methoxyamide derivate (12), which is reacted with BuLi to produce 1-pyridin-3-yl-hexan-2-one (13). N,N-dimethylformamide dimethylacetal treatment of 13 furnished the enamine (14) which is converted to the pyrazol (15). The synthesis of 3-(4-Butyl-1H-pyrazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine (16) is illustrated in scheme 2 according to the two step sequence shown in scheme 1.
Name
pyridin-3-yl-acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-methyl-N-methoxyamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
( 12 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
BuLi
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1-pyridin-3-yl-hexan-2-one

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][C:8]([OH:10])=O)[CH:2]=1.C[N-]OC.[Li][CH2:16][CH2:17][CH2:18][CH3:19]>>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][C:8](=[O:10])[CH2:16][CH2:17][CH2:18][CH3:19])[CH:2]=1

Inputs

Step One
Name
pyridin-3-yl-acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC(=CC=C1)CC(=O)O
Step Two
Name
N-methyl-N-methoxyamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[N-]OC
Step Three
[Compound]
Name
( 12 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
BuLi
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Li]CCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-pyridin-3-yl-hexan-2-one
Type
product
Smiles
N1=CC(=CC=C1)CC(CCCC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.